2-[3-(1,3-benzoxazol-2-yl)piperidin-1-yl]-N-(1-cyano-1-methylethyl)-N-methylacetamide

• IUPAC Name: 2-[3-(1,3-benzoxazol-2-yl)piperidin-1-yl]-N-(2-cyanopropan-2-yl)-N-methylacetamide
• InChI: InChI=1S/C19H24N4O2/c1-19(2,13-20)22(3)17(24)12-23-10-6-7-14(11-23)18-21-15-8-4-5-9-16(15)25-18/h4-5,8-9,14H,6-7,10-12H2,1-3H3
• InChI Key: YMNCMSUSBWYWNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)N(C)C(=O)CN1CCCC(C1)C2=NC3=CC=CC=C3O2
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol
• CAS No.: 1223400-88-1

Description

The compound appears to contain a benzoxazole ring, which is a type of aromatic organic compound that consists of a benzene ring fused to an oxazole ring. It also contains a piperidine ring, which is a common motif in many pharmaceuticals and natural products.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple ring structures and functional groups. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general properties of compounds containing benzoxazole and piperidine rings can be inferred, such as their potential for hydrogen bonding and π-π interactions due to the presence of aromatic rings.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some compounds containing a benzoxazole ring have been found to exhibit antimicrobial activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions would likely depend on the properties and potential applications of this compound. Given the prevalence of benzoxazole and piperidine structures in pharmaceuticals, one potential area of research could be in drug development.